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Compound of Interest

Compound Name: Methyl 4-(1-aminoethyl)benzoate

Cat. No.: B2887038

For Researchers, Scientists, and Drug Development Professionals

This document provides a technical overview of the stability profile and recommended storage
conditions for Methyl 4-(1-aminoethyl)benzoate (CAS No: 80051-07-6). Due to the limited
availability of public, in-depth stability studies for this specific molecule, this guide synthesizes
information from supplier data, chemical principles, and studies on structurally related
aminobenzoate esters.

Chemical Profile

Methyl 4-(1-aminoethyl)benzoate is a chiral aromatic ester containing a primary amine and a
methyl ester functional group.[1][2] This bifunctional nature makes it a versatile intermediate in
pharmaceutical synthesis but also susceptible to specific degradation pathways.[1][2] Its
stability is paramount for ensuring the purity, potency, and safety of subsequent manufacturing
processes and final active pharmaceutical ingredients (APIS).

Chemical Structure:

IUPAC Name: methyl 4-(1-aminoethyl)benzoate|3]

Molecular Formula: C10H13NO2[4]

Molecular Weight: 179.22 g/mol [3]

Appearance: White to Yellow Sticky Oil to Solid or Solid[3]
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Recommended Storage Conditions

Proper storage is critical to prevent degradation. The following conditions are based on
recommendations from multiple chemical suppliers. Adherence to these guidelines is essential
to maintain the compound's integrity over time.

Table 1: Summary of Recommended Storage Conditions

Parameter Recommendation Rationale | Notes

Refrigeration slows down

potential hydrolytic and
Temperature 2°C to 8°C L .

oxidative degradation

reactions.

) The primary amine group can
Store under an inert _ o
be susceptible to oxidation. An

Atmosphere atmosphere (e.g., Argon, ) ]
) inert atmosphere displaces
Nitrogen).
oxygen.
Aromatic amines and
Liaht Protect from light. Store in a benzoates can be photolabile.
[
J dark place.[3][4] Opaque or amber containers

are required.

| Moisture | Store in a dry, well-sealed container.[4] | Prevents atmospheric moisture from
initiating hydrolysis of the ester group. |

Potential Degradation Pathways

While specific kinetic data for Methyl 4-(1-aminoethyl)benzoate is not publicly available, its
chemical structure suggests susceptibility to several degradation mechanisms common to
aminobenzoate esters.[5][6] Key potential pathways include hydrolysis, oxidation, and
photodegradation.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh2d6f9c77?context=bbe
https://www.myskinrecipes.com/shop/en/chiral-amino-esters/82971--r-methyl-4-1-aminoethylbenzoate.html
https://www.myskinrecipes.com/shop/en/chiral-amino-esters/82971--r-methyl-4-1-aminoethylbenzoate.html
https://www.benchchem.com/product/b2887038?utm_src=pdf-body
https://www.benchchem.com/product/b125862
https://scispace.com/pdf/stability-indicating-hplc-method-development-and-validation-4gomci1n4x.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2887038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Fig. 1: Factors Influencing Stability
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Caption: Logical relationship between environmental factors and degradation pathways.

Hydrolysis
The ester linkage is the most probable site for degradation via hydrolysis. This reaction can be

catalyzed by both acidic and basic conditions, cleaving the molecule into 4-(1-
aminoethyl)benzoic acid and methanol.[7] The presence of moisture is a key initiator for this

process.
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Fig. 3: General Workflow for Forced Degradation Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aminoethyl)benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2887038#stability-and-storage-conditions-for-methyl-
4-1-aminoethyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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